Cas no 792953-04-9 (1H-Pyrazole-4-carbonitrile, 5-amino-1-[2-(trifluoromethyl)phenyl]-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 5-amino-1-[2-(trifluoromethyl)phenyl]-
• CAS No: 792953-04-9
• MF: C₁₁H₇F₃N₄
• MW: 252.195291757584
• CID: 4189130
• PubChem ID: 12150559
• Update Time: 2025-04-24

1H-Pyrazole-4-carbonitrile, 5-amino-1-[2-(trifluoromethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 5-amino-1-[2-(trifluoromethyl)phenyl]-
• 5-Amino-1-(2-trifluoromethyl-phenyl)-1H-pyrazole-4-carbonitrile
• 792953-04-9
• 5-amino-1-[2-(trifluoromethyl)phenyl]pyrazole-4-carbonitrile
• 5-Amino-1-[2-(trifluoromethyl)phenyl]-1H-pyrazole-4-carbonitrile
• DTXSID501172447
• SCHEMBL838164

• Inchi： 1S/C11H7F3N4/c12-11(13,14)8-3-1-2-4-9(8)18-10(16)7(5-15)6-17-18/h1-4,6H,16H2
• InChI Key： QEJFOBDVSHVJFB-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2C(F)(F)F)C(N)=C(C#N)C=N1

Computed Properties

• Exact Mass: 252.06228073Da
• Monoisotopic Mass: 252.06228073Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.6Ų